
Troubleshooting N/Ofq-(1-13)-NH2 solubility
issues

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N/Ofq-(1-13)-NH2

Cat. No.: B612589 Get Quote

Technical Support Center: N/Ofq-(1-13)-NH2
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address solubility issues encountered by researchers, scientists, and drug

development professionals during experiments with N/Ofq-(1-13)-NH2.

Frequently Asked Questions (FAQs)
Q1: What is N/Ofq-(1-13)-NH2 and what are its basic properties?

N/Ofq-(1-13)-NH2 is a synthetic, biologically active peptide fragment of the endogenous

neuropeptide Nociceptin/Orphanin FQ (N/OFQ).[1] It is the shortest known sequence of N/OFQ

that retains the full potency and efficacy of the native peptide.[2] The amino acid sequence is

Phe-Gly-Gly-Phe-Thr-Gly-Ala-Arg-Lys-Ser-Ala-Arg-Lys-NH2.[3]

Summary of Key Properties:

Property Value Reference

Molecular Formula C61H100N22O15 [3]

Molecular Weight ~1381.6 g/mol [3]

Amino Acid Sequence FGGFTGARKSARK-NH2

Appearance Lyophilized white powder
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Q2: What is the recommended solvent for initial reconstitution of N/Ofq-(1-13)-NH2?

For initial reconstitution, sterile water or 10% aqueous acetonitrile are recommended. Some

sources indicate solubility in water, while others specify solubility up to 1 mg/mL in 10%

acetonitrile. If the peptide does not readily dissolve in these solvents, preparing a stock solution

in dimethyl sulfoxide (DMSO) is a common and effective alternative.

Q3: How should I store N/Ofq-(1-13)-NH2?

Proper storage is critical to maintain the peptide's stability and biological activity.

Form
Storage
Temperature

Duration Reference

Lyophilized Powder -20°C or -80°C Long-term

Reconstituted in

Aqueous Buffer
2-8°C Up to 5 days

Reconstituted in

Aqueous Buffer

-20°C or -80°C

(aliquoted)
Up to 3 months

Stock Solution in

DMSO

-20°C or -80°C

(aliquoted)
Up to 6 months

Important: To avoid degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the reconstituted peptide into single-use volumes before freezing.

Troubleshooting Solubility Issues
This section provides a step-by-step guide to address common solubility problems with N/Ofq-
(1-13)-NH2.
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Start: Lyophilized N/Ofq-(1-13)-NH2

Attempt Reconstitution:
Sterile Water or 10% Acetonitrile

Peptide Dissolved

Success

Problem: Peptide not fully dissolved

Failure

Troubleshooting Steps

1. Gentle Sonication

2. Gentle Warming (37°C)

3. pH Adjustment

4. Prepare DMSO Stock Solution

Re-evaluate Solubility

Proceed with Experiment

Dissolved

Consult Technical Support

Still Insoluble

Click to download full resolution via product page

Caption: General workflow for troubleshooting N/Ofq-(1-13)-NH2 solubility.
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Problem: The peptide does not fully dissolve in water or
aqueous acetonitrile.
If you encounter insolubility or see particulates after attempting to reconstitute the lyophilized

powder, follow these steps sequentially.

Gentle Vortexing: Ensure the vial has been gently vortexed to dislodge any powder from the

walls.

Sonication: A brief period of sonication in a water bath can help break up small aggregates

and enhance dissolution.

Gentle Warming: Warming the solution to 37°C for a short period can increase the solubility

of the peptide. Avoid excessive or prolonged heating, which could lead to degradation.

The solubility of peptides is highly dependent on pH, especially for those with multiple charged

residues. N/Ofq-(1-13)-NH2 is a basic peptide, and adjusting the pH can significantly improve

its solubility in aqueous solutions.

Theoretical Isoelectric Point (pI) Calculation:

The amino acid sequence of N/Ofq-(1-13)-NH2 is FGGFTGARKSARK-NH2.

Basic residues (charge +1 at pH 7): Arginine (R) x 2, Lysine (K) x 2, N-terminal amine (+1) =

+5

Acidic residues (charge -1 at pH 7): None. The C-terminus is amidated and thus neutral.

Net Charge at Neutral pH: Approximately +5.

The theoretical isoelectric point (pI) of this peptide is high (likely >10). Peptides are least

soluble at their pI and more soluble at pH values further away from their pI. Since N/Ofq-(1-13)-
NH2 is basic, dissolving it in a slightly acidic buffer (pH 4-6) will ensure the side chains of Arg

and Lys are fully protonated, increasing its solubility.

Recommended Action:
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If using water for reconstitution is unsuccessful, try dissolving the peptide in a dilute acidic

solution, such as 10-30% acetic acid, and then dilute it to the desired final concentration with

your experimental buffer.

pH Effect on N/Ofq-(1-13)-NH2 Solubility

Low pH (Acidic) Neutral pH (~7) High pH (Basic, near pI)

High Positive Charge Good Solubility Positive Charge Moderate Solubility Low Net Charge Poor Solubility (Aggregation Risk)

Click to download full resolution via product page

Caption: Relationship between pH and the solubility of a basic peptide.

For highly concentrated stock solutions or if aqueous methods fail, using a small amount of an

organic solvent like DMSO is a reliable method.

Experimental Protocol: Preparing a DMSO Stock Solution

Equilibrate: Allow the vial of lyophilized N/Ofq-(1-13)-NH2 to come to room temperature

before opening.

Centrifuge: Briefly centrifuge the vial to ensure all the powder is at the bottom.

Add DMSO: Add a small, precise volume of sterile, anhydrous DMSO to the vial to create a

concentrated stock solution (e.g., 10 mM or 1-5 mg/mL).

Dissolve: Gently vortex or pipette up and down to fully dissolve the peptide. Sonication can

be used if necessary.

Dilution: For use in cell-based assays, the DMSO stock solution must be serially diluted. It is

critical to add the DMSO stock solution dropwise to your vigorously stirring aqueous

experimental buffer. This prevents the peptide from precipitating out of solution.
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Final Concentration: Ensure the final concentration of DMSO in your assay is at a level non-

toxic to your cells. For most cell lines, a final DMSO concentration of ≤ 0.5% is well-tolerated,

with ≤ 0.1% being ideal for sensitive or primary cell lines.

DMSO Dilution Workflow:

High Concentration Stock
in 100% DMSO

Intermediate Dilution
in Buffer or Media

Add stock dropwise
to stirring buffer

Final Working Solution
(e.g., ≤ 0.5% DMSO)

Further serial dilution
in buffer

Click to download full resolution via product page

Caption: Recommended workflow for diluting a DMSO stock solution.

Problem: Precipitate forms after diluting a stock
solution into an aqueous buffer.
This issue typically arises when the peptide's solubility limit is exceeded in the final buffer

conditions.

Check Final Concentration: The concentration of the peptide in the final buffer may be too

high. Try preparing a more dilute working solution.

Re-evaluate Buffer pH: The pH of your final experimental buffer may be close to the

peptide's pI. Consider using a buffer with a more acidic pH (e.g., pH 6.0).
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Test Solubility: Before preparing a large volume, test the solubility by adding a small amount

of your stock solution to the final buffer in a microcentrifuge tube.

Slow Dilution: When diluting the DMSO stock, ensure it is added very slowly to a rapidly

vortexing or stirring solution of the aqueous buffer. This helps to quickly disperse the peptide

and prevent localized high concentrations that can lead to precipitation.

By systematically following these FAQs and troubleshooting guides, researchers can effectively

address solubility challenges with N/Ofq-(1-13)-NH2, ensuring the integrity and reliability of

their experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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